Cas no 40864-10-6 (2-(Piperidin-3-YL)pyridine)

• Product Name: 2-(Piperidin-3-YL)pyridine
• CAS No: 40864-10-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD14583120
• CID: 1032521
• PubChem ID: 14435576
• Update Time: 2025-06-07

2-(Piperidin-3-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-yl)pyridine
• 2-(3-piperidinyl)Pyridine
• 2-piperidin-3-ylpyridine
• 2-(3-Piperidinyl) pyridine
• Pyridine, 2-(3-piperidinyl)-
• AK120872
• ZCEKZDKAGHJNRD-UHFFFAOYSA-N
• 5578AB
• FCH1136870
• AX8243768
• ST24039726
• 2-(Piperidin-3-YL)pyridine

• MDL： MFCD14583120
• Inchi： 1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h1-2,5,7,9,11H,3-4,6,8H2
• InChI Key： ZCEKZDKAGHJNRD-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Piperidin-3-YL)pyridine

Introduction to 2-(Piperidin-3-YL)pyridine (CAS No. 40864-10-6)

2-(Piperidin-3-YL)pyridine, identified by its Chemical Abstracts Service (CAS) number 40864-10-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound’s dual nitrogen-containing rings—pyridine and piperidine—endow it with unique electronic and steric properties, facilitating its role in medicinal chemistry applications.

The structural motif of 2-(Piperidin-3-YL)pyridine consists of a pyridine ring connected to a piperidine ring at the 3-position of the pyridine. This connectivity allows for facile modifications at both the pyridine and piperidine moieties, enabling the development of diverse pharmacophores. In recent years, such fused ring systems have been extensively explored in the design of small-molecule drugs due to their ability to enhance binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 2-(Piperidin-3-YL)pyridine is its utility as a building block in the synthesis of targeted therapeutics. The compound’s scaffold has been incorporated into molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, derivatives of this core structure have shown promise in modulating kinases and G protein-coupled receptors (GPCRs), which are key players in many disease pathways. The versatility of 2-(Piperidin-3-YL)pyridine lies in its ability to serve as a precursor for further functionalization, allowing chemists to tailor properties such as solubility, metabolic stability, and cell permeability.

Recent advancements in computational chemistry have further highlighted the significance of 2-(Piperidin-3-YL)pyridine. Molecular docking studies have demonstrated that this compound can interact with a wide range of biological targets, including enzymes and receptors involved in metabolic disorders. The three-dimensional structure of 2-(Piperidin-3-YL)pyridine, characterized by its rigid fused ring system, facilitates optimal binding interactions with protein surfaces. This has spurred interest in using this scaffold for structure-based drug design (SBDD), where virtual screening techniques are employed to identify lead compounds.

The synthesis of 2-(Piperidin-3-YL)pyridine typically involves multi-step organic transformations, often starting from commercially available precursors such as 3-bromopyridine and piperidine derivatives. Palladium-catalyzed cross-coupling reactions are commonly employed to establish the carbon-nitrogen bond between the pyridine and piperidine rings. These reactions offer high regioselectivity and yield, making them ideal for large-scale production. Additionally, modern synthetic methodologies have introduced greener alternatives, such as photoredox catalysis, which reduce reliance on hazardous reagents while maintaining efficiency.

In the context of drug development, 2-(Piperidin-3-YL)pyridine has been utilized in the discovery of novel antiviral agents. The compound’s ability to mimic natural amino acid sequences has been exploited in designing inhibitors targeting viral proteases and polymerases. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against pathogens like SARS-CoV-2, underscoring the potential of this scaffold in addressing emerging infectious diseases. The adaptability of 2-(Piperidin-3-YL)pyridine underscores its importance as a pharmacological tool.

The pharmacokinetic profile of 2-(Piperidin-3-YL)pyridine and its derivatives is another area of active investigation. Researchers are exploring ways to optimize bioavailability by modifying substituents on the piperidine ring or employing prodrug strategies. For example, incorporating hydrophilic groups can enhance water solubility, while lipophilic extensions can improve membrane permeability. Such modifications are critical for translating promising candidates into viable therapeutics that can traverse biological barriers effectively.

Regulatory considerations also play a crucial role in the adoption of 2-(Piperidin-3-YL)pyridine in drug discovery programs. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are reproducible and scalable for clinical trials. Furthermore, toxicological assessments are essential to evaluate potential side effects before advancing compounds into human testing. Collaborative efforts between synthetic chemists and pharmacologists have streamlined these processes, accelerating the transition from lab-scale synthesis to commercial production.

The future prospects for 2-(Piperidin-3-YL)pyridine are bright, with ongoing research exploring novel applications in precision medicine and personalized therapies. Advances in genomics and proteomics have provided insights into disease-specific biomarkers that can be targeted by tailored molecular interventions. By leveraging the structural diversity offered by 2-(Piperidin-3-YL)pyridine, researchers aim to develop treatments that are both effective and minimally invasive.

In conclusion,2-(Piperidin-3-YL)pyridine (CAS No. 40864-10-6) represents a cornerstone in modern medicinal chemistry due to its versatile structural features and broad applicability across therapeutic areas. Its role as an intermediate in drug synthesis continues to evolve with advancements in synthetic methodologies and computational biology. As research progresses,2-(Piperidin-3-YL)pyridine is poised to remain at forefront of pharmaceutical innovation，driving discoveries that improve human health worldwide.